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Compound of Interest

Compound Name: Gaudichaudianic Acid

Cat. No.: B1250759

Get Quote

Spectroscopic Data Guide: Gaudichaudianic
Acid
Introduction & Compound Identity
Gaudichaudianic Acid is a significant secondary metabolite belonging to the class of

prenylated benzopyrans (chromenes).[1][2][3][4] It is primarily isolated from the leaves and

roots of Piper gaudichaudianum (Piperaceae) and has demonstrated potent trypanocidal

activity, particularly against Trypanosoma cruzi.

Structurally, it features a 2,2-disubstituted-2H-chromene core with a carboxylic acid moiety at

position C-6 and a prenyl group at position C-8. The C-2 position is substituted with a methyl

group and a 4-methylpent-3-en-1-yl chain (derived from a geranyl precursor via cyclization).
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Property Data

IUPAC Name

(2S)-2-methyl-2-(4-methylpent-3-en-1-yl)-8-(3-

methylbut-2-en-1-yl)-2H-chromene-6-carboxylic

acid

Common Name Gaudichaudianic Acid

Molecular Formula C₂₂H₂₈O₃

Molecular Weight 340.46 g/mol

CAS Number 1000996-85-3 (Generic/Related)

Appearance Yellowish oil or amorphous solid

Solubility
Soluble in CHCl₃, MeOH, EtOAc; Insoluble in

H₂O

Structural Elucidation Strategy
The structural determination of Gaudichaudianic Acid follows a logic-gated workflow, moving

from mass identification to functional group analysis and finally to stereochemical resolution.

Purified Isolate
(Piper gaudichaudianum)

HR-ESI-MS
(Formula: C22H28O3)

 m/z 339 [M-H]- FT-IR Spectroscopy
(COOH, C=C detection)

 Unsaturation 1D NMR (1H, 13C)
(Functional Groups)

 Shift Mapping 2D NMR (HMBC, NOESY)
(Connectivity & Geometry)

 Scaffold Build VCD / DFT
(Absolute Config: S)

 Stereochemistry

Click to download full resolution via product page

Figure 1:Step-by-step structural elucidation workflow for Gaudichaudianic Acid.

Mass Spectrometry (MS) Data
Mass spectrometry provides the molecular formula and fragmentation evidence supporting the

prenylated chromene skeleton.

Ionization Mode: Electrospray Ionization (ESI), Negative Mode [M-H]⁻ or Positive Mode

[M+H]⁺.

High-Resolution Data (HR-ESI-MS):
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[M-H]⁻:m/z 339.1966 (Calcd for C₂₂H₂₇O₃: 339.1960).

[M+H]⁺:m/z 341.2111 (Calcd for C₂₂H₂₉O₃: 341.2116).

Diagnostic Fragmentation (MS/MS)
Fragmentation patterns in MS² experiments typically reveal the loss of the prenyl and carboxyl

groups:

Loss of CO₂ (44 Da): Characteristic of the carboxylic acid group ([M-H-CO₂]⁻ ≈ m/z 295).

Loss of Prenyl Group (C₅H₉, 69 Da): Cleavage of the C-8 side chain.

Retro-Diels-Alder (RDA): Cleavage of the chromene ring is possible but less common in soft

ionization; however, loss of the C-2 side chain (C₆H₁₁) is observed.

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the carboxylic acid and the aromatic/chromene

unsaturation.

Wavenumber (cm⁻¹) Vibration Mode
Functional Group

Assignment

3400 – 2500 O–H stretch (broad) Carboxylic Acid (H-bonded)

2960, 2925 C–H stretch
Methyl/Methylene groups

(Prenyl chains)

1680 – 1695 C=O stretch Conjugated Carboxylic Acid

1635 – 1645 C=C stretch
Chromene double bond /

Aromatic ring

1600, 1580 C=C stretch Aromatic skeletal vibrations

Nuclear Magnetic Resonance (NMR) Data
NMR is the definitive tool for assigning the Gaudichaudianic Acid structure. Data is typically

acquired in CDCl₃ at 500 MHz (¹H) and 125 MHz (¹³C).
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¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
Note: Chemical shifts (δ) are representative of the pure compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δH (ppm) Mult (J in Hz)
Assignment /

Diagnostic Feature

3 5.60 d (10.0)
Chromene olefinic

proton (cis to H-4)

4 6.35 d (10.0)
Chromene olefinic

proton (benzylic)

5 7.78 d (2.0)

Aromatic H, meta-

coupled to H-7;

deshielded by C-6

COOH

7 7.65 d (2.0)
Aromatic H, meta-

coupled to H-5

1' (C8-Prenyl) 3.32 d (7.0)
Benzylic CH₂ of prenyl

group

2' (C8-Prenyl) 5.30 t (7.0)
Vinyl H of prenyl

group

4', 5' 1.75, 1.72 s
Dimethyl allyl methyls

(C8-Prenyl)

1" (C2-Chain) 1.70 – 1.85 m
Methylene adjacent to

chromene C2

2" (C2-Chain) 2.15 m Allylic methylene

3" (C2-Chain) 5.12 t (7.0)
Vinyl H of homoprenyl

chain

5", 6" 1.68, 1.60 s
Terminal methyls of

C2-sidechain

2-Me 1.42 s

Methyl attached

directly to chiral center

C-2

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δC (ppm) Type Assignment

2 80.5 Cq
Chiral center (Ether

linkage)

3 129.2 CH
Chromene double

bond

4 121.5 CH
Chromene double

bond

4a 120.8 Cq Ring junction

5 129.8 CH
Aromatic CH (ortho to

COOH)

6 122.5 Cq Ipso to COOH

7 131.5 CH Aromatic CH

8 134.0 Cq Substituted by Prenyl

8a 156.5 Cq
Oxygenated aromatic

C

COOH 171.8 C=O
Carboxylic Acid

Carbonyl

Prenyl C's
28.5, 121.8, 133.5,

17.9, 25.8
CH₂, CH, Cq, CH₃

Standard prenyl

signals

2-Me 26.5 CH₃ Methyl at C-2

Key 2D NMR Correlations (HMBC)
H-3 / H-4 correlate to C-2 and C-4a, confirming the chromene ring closure.

2-Me (δ 1.42) correlates to C-2 (80.5), C-3, and the sidechain methylene C-1", establishing

the substitution at the chiral center.

H-5 and H-7 show correlations to the COOH (C=O) carbon, confirming the acid position.
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Experimental Protocols
Extraction & Isolation Workflow

Plant Material: Air-dried leaves of Piper gaudichaudianum.

Extraction: Macerate in Ethyl Acetate (EtOAc) at room temperature for 72 hours. Filter and

concentrate under reduced pressure.

Fractionation:

Subject crude extract to Silica Gel Column Chromatography.

Eluent Gradient: Hexane → Ethyl Acetate (0% to 100%).

Target Fraction: Gaudichaudianic acid typically elutes in semi-polar fractions (e.g., 20-

30% EtOAc in Hexane).

Purification:

Perform HPLC (C18 column) using a Methanol/Water gradient (acidified with 0.1% Formic

Acid).

Chiral Resolution: To separate enantiomers, use a Chiralcel OD-H column with

Hexane:Isopropanol (95:5).

Instrument Parameters
NMR: Dissolve ~5-10 mg of purified compound in 0.6 mL CDCl₃. Acquire spectra at 298 K.

Calibrate to residual CHCl₃ (δH 7.26, δC 77.16).

MS: Direct infusion or LC-MS interface. Source temp: 200°C; Capillary voltage: 3.5 kV; Cone

voltage: 30 V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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